4-(4-ethoxyphenyl)-6-isopentyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C19H25N3O3/c1-4-25-14-7-5-13(6-8-14)17-16-15(20-19(24)21-17)11-22(18(16)23)10-9-12(2)3/h5-8,12,17H,4,9-11H2,1-3H3,(H2,20,21,24)
• InChI Key: INWDKZIKMQIZQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(CN(C3=O)CCC(C)C)NC(=O)N2
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

The compound “4-(4-ethoxyphenyl)-6-isopentyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione” is a derivative of pyrimidine. Pyrimidine derivatives have been attracting great interest in the field of organic synthesis due to their various chemical and biological applications.

Synthesis Analysis

The synthesis of this compound involves several steps. The compound was purified using flash column chromatography and separated as a dark yellow powder. The synthesis process involves the use of various reagents and conditions.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrimidine ring substituted with various functional groups. The structure analysis of such compounds is usually carried out using techniques like NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound can be quite complex. The compound has been used in the synthesis of new thieno[2,3-d]pyrimidine derivatives as targeted therapy for PI3K. The reactions involve various reagents and conditions, and the products of these reactions have shown promising biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its appearance as a dark yellow powder and its melting point of 118–120 °C. More detailed properties would require specific experimental measurements.

Scientific Research Applications

Antiviral Activity

• Pyrimidine derivatives have been investigated for their antiviral potential. .

Anticancer Properties

• .

Cytotoxicity Against Cancer Cell Lines

• These derivatives exhibited superior cytotoxic activities against breast cancer cell line MCF-7 and colon cancer cell line HCT-116, with IC50 values ranging from 45 to 97 nM and 6 to 99 nM, respectively. .

Biological Activities Beyond Cancer and Viruses

• .

Ribonucleoside Derivatives

• .

Future Directions

The compound “4-(4-ethoxyphenyl)-6-isopentyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione” and its derivatives have shown promising results in the field of medicinal chemistry. Future research could focus on optimizing these compounds and exploring their potential as new therapeutic agents.

Mechanism of Action

Target of Action

Similar compounds such as pyrano[2,3-d]pyrimidine-2,4-dione derivatives have been reported to inhibit parp-1 , and thieno[3,2-d]pyrimidine derivatives have been synthesized as EZH2 inhibitors . These targets play crucial roles in DNA repair and histone methylation, respectively.

Mode of Action

For instance, PARP-1 inhibitors compromise the cancer cell DNA repair mechanism, resulting in genomic dysfunction and cell death .

Biochemical Pathways

Parp-1 inhibitors, which are structurally similar, are known to affect the dna repair pathway .

Pharmacokinetics

Most of the synthesized pyrano[2,3-d]pyrimidine-2,4-dione derivatives were predicted to have good pharmacokinetics properties in a theoretical kinetic study .

Result of Action

Similar compounds have shown promising activity against cancer cell lines .

Action Environment

The synthesis of similar compounds has been conducted in environmentally friendly conditions .